1-Fluoro-3-azabicyclo[3.1.0]hexane hydrochloride

• IUPAC Name: 1-fluoro-3-azabicyclo[3.1.0]hexane;hydrochloride
• InChI: InChI=1S/C5H8FN.ClH/c6-5-1-4(5)2-7-3-5;/h4,7H,1-3H2;1H
• InChI Key: GZXJZTYONGWKFI-UHFFFAOYSA-N
• Canonical SMILES: C1C2C1(CNC2)F.Cl
• Molecular Formula: C5H9ClFN
• Molecular Weight: 137.58 g/mol
• CAS RN: 1780621-17-1

Description

Synthesis Analysis

The synthesis of 1-Fluoro-3-azabicyclo[3.1.0]hexane derivatives has been explored through various methods. Ghorbani et al. (2016) describe a novel synthesis of 1-azabicyclo[3.1.0]hexane-3-ene derivatives via a three-component reaction involving aryl aldehydes, malononitrile, and hydroxylamine hydrochloride, emphasizing eco-friendliness and excellent yields (Ghorbani et al., 2016). Another route involves the Ti(IV)-mediated cyclopropanation of amino acid derivatives to obtain azabicyclo[3.1.0]hexane-1-ols, serving as intermediates for asymmetric synthesis (Jida, Guillot, & Ollivier, 2007).

Molecular Structure Analysis

The molecular structure of 1-Fluoro-3-azabicyclo[3.1.0]hexane hydrochloride is characterized by its unique bicyclic framework, which incorporates a nitrogen atom within the ring system. This structure forms the basis for its application in the synthesis of biologically active compounds. Studies have shown that modifications to the azabicyclo[3.1.0]hexane ring, such as guanidyl modifications, are essential for biological activity, highlighting the importance of the molecular structure in determining the compound's properties and potential applications (Kurosawa et al., 2020).

Chemical Reactions and Properties

This compound undergoes various chemical reactions that illustrate its versatility. The compound has been utilized in the synthesis of 3-azabicyclo[3.1.0]hexane derivatives through transition-metal-catalyzed and metal-free catalytic systems, demonstrating its role in creating structurally complex and biologically relevant molecules (Li et al., 2023).

Physical Properties Analysis

The physical properties of this compound, such as melting point, boiling point, and solubility, are crucial for its handling and application in various synthesis protocols. However, specific studies focusing on these properties were not identified in the current literature search, suggesting an area for future research.

Chemical Properties Analysis

This compound's chemical properties, including reactivity and stability, play a significant role in its utility as a synthetic intermediate. The compound's ability to participate in nucleophilic displacements, rearrangements, and cyclopropanation reactions underscores its value in organic synthesis and the design of novel compounds with potential pharmacological activity (Krow et al., 2003; Kimura et al., 2015).

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of 2-Azabicyclo Hexanes : The stereoselective synthesis of novel 5,6-difunctionalized-2-azabicyclo[2.1.1]hexanes, which are closely related to 1-Fluoro-3-azabicyclo[3.1.0]hexane hydrochloride, involves various substituents including fluoro and hydroxyl groups. This process includes rearrangements initiated by Selectfluor and Deoxo-Fluor, showcasing the compound's versatility in organic synthesis (Krow et al., 2004).

• Novel Three-Component Synthesis Method : A novel method for synthesizing 1-azabicyclo[3.1.0]hexane-3-ene derivatives through a three-component reaction involving aryl aldehydes, malononitrile, and hydroxylamine hydrochloride in water highlights an eco-friendly approach with high yields and interesting products (Ghorbani et al., 2016).

Biological Activities and Potential Applications

• Role in Antidepressant-like Actions : DOV 21,947, a compound closely related to this compound, demonstrates antidepressant-like actions by inhibiting the reuptake of serotonin, norepinephrine, and dopamine. This suggests potential applications in depression treatment, highlighting the significance of the 1-Fluoro-3-azabicyclo[3.1.0]hexane framework in pharmaceutical research (Skolnick et al., 2003).